Cas no 1270398-55-4 (3-AMINO-3-(3-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID)

• Product Name: 3-AMINO-3-(3-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID
• CAS No: 1270398-55-4
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• MDL: MFCD18701673
• CID: 5168267
• Update Time: 2025-06-13

3-AMINO-3-(3-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(3-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID

• MDL： MFCD18701673
• Inchi： 1S/C11H14FNO2/c1-11(2,10(14)15)9(13)7-4-3-5-8(12)6-7/h3-6,9H,13H2,1-2H3,(H,14,15)
• InChI Key： GDSFWTZWKJWWPZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(C)C(N)C1=CC=CC(F)=C1

Additional information on 3-AMINO-3-(3-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID

Professional Introduction to Compound with CAS No 1270398-55-4 and Product Name: 3-AMINO-3-(3-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID

The compound with the CAS number 1270398-55-4 and the product name 3-AMINO-3-(3-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of both an amino group and a fluorophenyl moiety makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The 3-(3-fluorophenyl) substituent in this compound is particularly noteworthy, as it can influence the electronic properties and binding affinity of the molecule. This feature is crucial for designing drugs that interact selectively with biological targets, thereby minimizing side effects.

The 2,2-dimethylpropanoic acid backbone provides a rigid structure that can be further modified to create complex molecular architectures. This structural motif is often employed in the design of protease inhibitors and other enzyme-targeting agents. The combination of these structural elements makes 3-AMINO-3-(3-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID a valuable building block for synthetic chemists.

Recent studies have highlighted the importance of fluorine atoms in drug molecules, demonstrating their ability to improve binding affinity and reduce susceptibility to metabolic degradation. For instance, fluorinated compounds have shown promise in the development of antiviral and anticancer agents. The fluorophenyl group in 3-AMINO-3-(3-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID could potentially enhance the drug-like properties of derivatives by increasing their lipophilicity and reducing their polarity.

The amino group in this compound offers another avenue for functionalization. Amino groups can be readily modified through various chemical reactions, such as acylation or amidation, to introduce additional pharmacophores. This flexibility makes 3-AMINO-3-(3-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID a versatile scaffold for designing novel therapeutic agents.

One of the most exciting applications of this compound is in the field of immunomodulation. Fluorinated aromatic compounds have been shown to modulate immune responses by interacting with specific receptors or enzymes. The structural features of 3-AMINO-3-(3-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID suggest that it could be used to develop immunosuppressants or immunostimulants. These agents could have therapeutic implications in autoimmune diseases, transplantation rejection, and cancer immunotherapy.

Another area where this compound shows promise is in the development of central nervous system (CNS) drugs. The ability of fluorinated compounds to cross the blood-brain barrier has been well-documented. By incorporating the fluorophenyl group into drug candidates, researchers can enhance their ability to reach central nervous system targets. This could lead to the development of more effective treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-AMINO-3-(3-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. These methods are critical for producing complex molecules like this one on an industrial scale.

In conclusion, 1270398-55-4 and its corresponding product name represent a significant contribution to pharmaceutical chemistry. The unique combination of structural features makes it a valuable intermediate for drug development across multiple therapeutic areas. As research continues to uncover new applications for fluorinated compounds, compounds like 3-AMINO-3-(3-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID will undoubtedly play a crucial role in shaping the future of medicine.